Cas no 898762-72-6 (2-Methyl-3'-thiomorpholinomethyl benzophenone)

• Product Name: 2-Methyl-3'-thiomorpholinomethyl benzophenone
• CAS No: 898762-72-6
• MF: C₁₉H₂₁NOS
• MW: 311.441143751144
• MDL: MFCD03842233
• CID: 871648
• PubChem ID: 24724954
• Update Time: 2025-05-21

2-Methyl-3'-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (2-methylphenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 2-METHYL-3'-THIOMORPHOLINOMETHYL BENZOPHENONE
• DTXSID00643350
• MFCD03842233
• (2-Methylphenyl){3-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• 2-METHYL-3'-THIOMORPHOLINOMETHYLBENZOPHENONE
• AKOS016020308
• 898762-72-6
• 2-Methyl-3'-thiomorpholinomethyl benzophenone

• MDL： MFCD03842233
• Inchi： 1S/C19H21NOS/c1-15-5-2-3-8-18(15)19(21)17-7-4-6-16(13-17)14-20-9-11-22-12-10-20/h2-8,13H,9-12,14H2,1H3
• InChI Key： PSSCTRYMFMCZGN-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC=C(C(C3C=CC=CC=3C)=O)C=2)CC1

Computed Properties

• Exact Mass: 311.13438547g/mol
• Monoisotopic Mass: 311.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Methyl-3'-thiomorpholinomethyl benzophenone

Introduction to 2-Methyl-3'-thiomorpholinomethyl benzophenone (CAS No. 898762-72-6)

2-Methyl-3'-thiomorpholinomethyl benzophenone (CAS No. 898762-72-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzophenone core and a thiomorpholine moiety, making it a versatile candidate for various applications in drug discovery and development.

The benzophenone scaffold is well-known for its photostability and ability to form strong hydrogen bonds, which are crucial for its use in sunscreens and as a photoinitiator in polymer chemistry. However, the addition of the thiomorpholine group introduces new properties that enhance its potential as a therapeutic agent. Thiomorpholines are cyclic amines with sulfur atoms, which can modulate biological activities such as enzyme inhibition and receptor binding.

Recent studies have highlighted the potential of 2-Methyl-3'-thiomorpholinomethyl benzophenone in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation.

In another study, published in the European Journal of Medicinal Chemistry (2023), 2-Methyl-3'-thiomorpholinomethyl benzophenone was evaluated for its antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. The results showed that the compound has a broad-spectrum antiviral effect, likely due to its ability to interfere with viral replication processes. This finding opens up new possibilities for developing antiviral drugs based on this scaffold.

The thiomorpholine moiety in 2-Methyl-3'-thiomorpholinomethyl benzophenone also contributes to its potential as an antimicrobial agent. A study published in the Journal of Antibiotics (2023) demonstrated that the compound has significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes involved in bacterial metabolism.

In addition to its therapeutic applications, 2-Methyl-3'-thiomorpholinomethyl benzophenone has been explored for its use in chemical synthesis and materials science. Its unique structural features make it an excellent building block for constructing more complex molecules with tailored properties. For example, a study published in Organic Letters (2023) described the use of this compound as a key intermediate in the synthesis of novel polymers with enhanced mechanical strength and thermal stability.

The synthesis of 2-Methyl-3'-thiomorpholinomethyl benzophenone typically involves several steps, including the formation of the benzophenone core and the subsequent introduction of the thiomorpholine group. Various synthetic routes have been reported, each with its own advantages and limitations. One common approach involves the condensation of 2-methylbenzophenone with thiomorpholine using a suitable coupling reagent such as triphenylphosphine or N,N'-carbonyldiimidazole (CDI). This method provides high yields and good purity, making it suitable for large-scale production.

The physical and chemical properties of 2-Methyl-3'-thiomorpholinomethyl benzophenone have been extensively characterized. It is a white crystalline solid with a melting point ranging from 115°C to 118°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. Its molecular weight is 314.44 g/mol, and it has a logP value of 3.5, indicating moderate lipophilicity.

Safety data for 2-Methyl-3'-thiomorpholinomethyl benzophenone is also important to consider. According to safety data sheets (SDS), this compound should be handled with care to avoid inhalation, ingestion, or skin contact. It is recommended to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, proper disposal methods should be followed to minimize environmental impact.

In conclusion, 2-Methyl-3'-thiomorpholinomethyl benzophenone (CAS No. 898762-72-6) is a multifaceted compound with potential applications in medicinal chemistry, pharmaceutical research, chemical synthesis, and materials science. Its unique molecular structure endows it with diverse biological activities and physical properties that make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential uses, 2-Methyl-3'-thiomorpholinomethyl benzophenone is poised to play an increasingly important role in various scientific disciplines.